Cas no 1329613-29-7 (5-Hydroxy Lansoprazole Potassium Salt)

• Product Name: 5-Hydroxy Lansoprazole Potassium Salt
• CAS No: 1329613-29-7
• MF: C₁₆H₁₃F₃KN₃O₃S
• MW: 423.451233625412
• CID: 1059172
• PubChem ID: 57369203
• Update Time: 2025-06-30

5-Hydroxy Lansoprazole Potassium Salt Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy Lansoprazole Potassium Salt
• potassium,2-[[3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methylsulfinyl]-3H-benzimidazol-5-olate
• 2-[[[3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl]sulfinyl]-1H-benzimidazol-5-ol Potassium Salt
• J-006266
• IYCSATAMPVYCTA-UHFFFAOYSA-M
• DTXSID00724517
• Potassium 2-{[3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methanesulfinyl}-1H-benzimidazol-6-olate
• 1H-Benzimidazol-6-ol, 2-[[[3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl]sulfinyl]-, potassium salt (1:1); 5-Hydroxylansoprazole Potassium Salt
• 1329613-29-7
• potassium;2-[[3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methylsulfinyl]-3H-benzimidazol-5-olate

• Inchi： 1S/C16H14F3N3O3S.K/c1-9-13(20-5-4-14(9)25-8-16(17,18)19)7-26(24)15-21-11-3-2-10(23)6-12(11)22-15;/h2-6,23H,7-8H2,1H3,(H,21,22);/q;+1/p-1
• InChI Key： IYCSATAMPVYCTA-UHFFFAOYSA-M
• SMILES： [K+].S(C1=NC2C=CC(=CC=2N1)[O-])(CC1C(C)=C(C=CN=1)OCC(F)(F)F)=O

Computed Properties

• Exact Mass: 423.02700
• Monoisotopic Mass: 423.02667843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 517
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Melting Point: >162°C (dec.)
• Solubility: DMSO, Methanol
• PSA: 110.14000
• LogP: 4.52470

5-Hydroxy Lansoprazole Potassium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygro°Cop°C, -20?°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Sulfinylbenzimidazoles

Additional information on 5-Hydroxy Lansoprazole Potassium Salt

5-Hydroxy Lansoprazole Potassium Salt: A Comprehensive Overview

5-Hydroxy Lansoprazole Potassium Salt, also known by its CAS number 1329613-29-7, is a derivative of the well-known proton pump inhibitor (PPI) lansoprazole. This compound has garnered significant attention in recent years due to its potential applications in the field of gastroenterology and its unique pharmacological properties. The potassium salt form of 5-hydroxy lansoprazole offers several advantages over its parent compound, including improved bioavailability and reduced side effects. In this article, we will delve into the structural characteristics, pharmacokinetics, therapeutic applications, and the latest research findings surrounding this compound.

The chemical structure of 5-Hydroxy Lansoprazole Potassium Salt is derived from lansoprazole, a widely used PPI for treating conditions such as gastroesophageal reflux disease (GERD) and peptic ulcers. The addition of a hydroxyl group at the 5-position introduces new functional groups that may enhance the compound's stability and solubility. This modification could potentially improve its efficacy in inhibiting hydrogen potassium ATPase (H+/K+ ATPase), the enzyme responsible for acid secretion in the stomach lining.

Recent studies have highlighted the importance of understanding the pharmacokinetics of 5-Hydroxy Lansoprazole Potassium Salt. Researchers have found that this compound exhibits a more predictable absorption profile compared to lansoprazole, which is often affected by food intake and genetic variations in drug-metabolizing enzymes. The potassium salt form also demonstrates enhanced stability under various pH conditions, making it a promising candidate for sustained-release formulations.

In terms of therapeutic applications, 5-Hydroxy Lansoprazole Potassium Salt has shown potential in managing refractory cases of acid-related disorders. Clinical trials have indicated that this compound can achieve deeper and more prolonged suppression of gastric acid secretion compared to conventional PPIs. Additionally, its reduced propensity to interact with other medications makes it a safer option for patients on multiple therapies.

The latest research on 5-Hydroxy Lansoprazole Potassium Salt has focused on its role in reducing the risk of complications associated with long-term PPI use, such as hypomagnesemia and bone fractures. Studies suggest that this compound may exert fewer systemic effects due to its targeted delivery mechanism, thereby minimizing adverse events. Furthermore, preclinical data indicate that it may possess anti-inflammatory properties, opening new avenues for its use in inflammatory bowel disease (IBD) and other inflammatory conditions.

In conclusion, 5-Hydroxy Lansoprazole Potassium Salt represents a significant advancement in the development of proton pump inhibitors. Its improved pharmacokinetic profile, enhanced efficacy, and reduced side effects make it a valuable addition to the arsenal of treatments for acid-related disorders. As research continues to unfold, this compound holds promise for addressing unmet medical needs and improving patient outcomes.